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molecular formula H20Na2O14S B1196930 Sodium sulfate decahydrate CAS No. 7727-73-3

Sodium sulfate decahydrate

Cat. No. B1196930
CAS RN: 7727-73-3
M. Wt: 322.2 g/mol
InChI Key: RSIJVJUOQBWMIM-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Patent
US08197836B2

Procedure details

The results described above would not have been expected because sodium sulfate absorbs more water per unit weight than magnesium sulfate. One kilogram of sodium sulfate (7.04 moles) absorbs 70.4 moles of water to form sodium sulfate decahydrate, or 1.27 kg water/kg sodium sulfate. One kilogram of magnesium sulfate (8.31 moles) absorbs 58.15 moles of water to form magnesium sulfate heptahydrate, or only 1.05 kg water/kg magnesium sulfate. Therefore, there would have been no reason to expect aqueous biocide compositions to form solids with much smaller amounts of magnesium sulfate, relative to sodium sulfate.
Name
water
Quantity
1.27 kg
Type
solvent
Reaction Step One
Name
sodium sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium sulfate
Quantity
7.04 mol
Type
reactant
Reaction Step Three
Name
water
Quantity
70.4 mol
Type
solvent
Reaction Step Three
Name
sodium sulfate decahydrate

Identifiers

REACTION_CXSMILES
[S:1]([O-:5])([O-:4])(=[O:3])=[O:2].[Na+:6].[Na+]>O>[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[OH2:2].[S:1]([O-:5])([O-:4])(=[O:3])=[O:2].[Na+:6].[Na+:6] |f:0.1.2,4.5.6.7.8.9.10.11.12.13.14.15.16|

Inputs

Step One
Name
water
Quantity
1.27 kg
Type
solvent
Smiles
O
Step Two
Name
sodium sulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[Na+].[Na+]
Step Three
Name
sodium sulfate
Quantity
7.04 mol
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[Na+].[Na+]
Name
water
Quantity
70.4 mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
absorbs more water per unit weight than magnesium sulfate

Outcomes

Product
Name
sodium sulfate decahydrate
Type
product
Smiles
O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.